Cas no 56737-73-6 ([(2,3-dimethylphenyl)amino]thiourea)

• Product Name: [(2,3-dimethylphenyl)amino]thiourea
• CAS No: 56737-73-6
• CID: 4655208
• Update Time: 2025-08-02

[(2,3-dimethylphenyl)amino]thiourea Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-DIMETHYLPHENYL)-1-HYDRAZINECARBOTHIOAMIDE
• Hydrazinecarbothioamide, 2-(2,3-dimethylphenyl)-
• [(2,3-dimethylphenyl)amino]thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on [(2,3-dimethylphenyl)amino]thiourea

Latest Research Insights on [(2,3-dimethylphenyl)amino]thiourea (CAS: 56737-73-6) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of [(2,3-dimethylphenyl)amino]thiourea (CAS: 56737-73-6) in chemical biology and pharmaceutical research. This compound, characterized by its thiourea moiety and dimethylphenyl substitution, has demonstrated promising biological activities, particularly in enzyme inhibition and antimicrobial applications. Its structural features enable interactions with various biological targets, making it a subject of intense investigation for drug development and therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry explored the inhibitory effects of [(2,3-dimethylphenyl)amino]thiourea on carbonic anhydrase isoforms, revealing its potential as a novel anticancer agent. The research employed molecular docking and kinetic assays to demonstrate selective inhibition of CA-IX, a hypoxia-inducible enzyme overexpressed in solid tumors. The compound exhibited an IC50 of 0.87 μM against CA-IX, with favorable selectivity over off-target isoforms, suggesting its utility in targeted cancer therapy.

In antimicrobial applications, [(2,3-dimethylphenyl)amino]thiourea has shown remarkable efficacy against drug-resistant bacterial strains. A recent European Journal of Medicinal Chemistry publication (2024) reported its potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with a MIC value of 4 μg/mL. Mechanistic studies indicated disruption of bacterial membrane integrity and inhibition of biofilm formation, highlighting its potential as a next-generation antimicrobial agent. The compound's synergistic effects with conventional antibiotics were particularly noteworthy, showing a 4-8 fold reduction in antibiotic dosage when used in combination.

Structural optimization studies have focused on enhancing the pharmacokinetic properties of [(2,3-dimethylphenyl)amino]thiourea derivatives. A 2024 structure-activity relationship (SAR) analysis identified critical modifications at the thiourea nitrogen positions that significantly improved metabolic stability without compromising biological activity. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for the development of more drug-like derivatives with improved oral bioavailability and tissue distribution profiles.

Emerging research has also investigated the compound's potential in neurodegenerative disease treatment. Preliminary in vitro studies demonstrated neuroprotective effects against β-amyloid-induced toxicity in neuronal cell cultures, with mechanisms involving reduction of oxidative stress and inhibition of tau protein hyperphosphorylation. While these findings require further validation in animal models, they suggest possible applications in Alzheimer's disease therapeutics.

The synthesis and scale-up of [(2,3-dimethylphenyl)amino]thiourea have seen significant advancements, with recent patents (US20240148921A1) describing improved synthetic routes yielding higher purity (>99.5%) and scalability to kilogram quantities. These developments address previous challenges in large-scale production, facilitating further preclinical evaluation and potential clinical translation.

In conclusion, [(2,3-dimethylphenyl)amino]thiourea (CAS: 56737-73-6) represents a versatile scaffold with multiple therapeutic applications. Current research underscores its potential in oncology, infectious diseases, and neurodegeneration, while ongoing structural optimization and formulation studies aim to overcome remaining pharmacokinetic challenges. The compound's unique mechanism of action and favorable safety profile in preliminary toxicity studies position it as a promising candidate for future drug development programs.